Cas no 175712-63-7 (Tert-Butyl (5-hydroxy-1-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)carbamate)

• Product Name: Tert-Butyl (5-hydroxy-1-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)carbamate
• CAS No: 175712-63-7
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 5061140
• Update Time: 2025-11-05

Tert-Butyl (5-hydroxy-1-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-hydroxy-1-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)carbamate
• tert-butyl N-(5-hydroxy-1-methyl-2-oxo-4,5-dihydro-3H-1-benzazepin-3-yl)carbamate
• Tert-Butyl (5-hydroxy-1-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)carbamate

• Inchi： 1S/C16H22N2O4/c1-16(2,3)22-15(21)17-11-9-13(19)10-7-5-6-8-12(10)18(4)14(11)20/h5-8,11,13,19H,9H2,1-4H3,(H,17,21)
• InChI Key： AXPQQIHCHURUMX-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2N(C)C(C(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on Tert-Butyl (5-hydroxy-1-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)carbamate

Tert-Butyl (5-Hydroxy-1-Methyl-2-Oxo-2,3,4,5-Tetrahydro-1H-Benzo[b]Azepin-3-Yl)Carbamate: A Comprehensive Overview

The compound Tert-butyl (5-hydroxy-1-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-3-yl)carbamate (CAS No. 175712-63-7) is a structurally complex organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of carbamates, which are widely used in pharmaceuticals due to their ability to modulate enzyme activity and cellular signaling pathways. The molecule's unique structure incorporates a benzoazepine ring system, which is known for its versatility in binding to various biological targets.

Recent studies have highlighted the importance of benzoazepine derivatives in targeting G-protein coupled receptors (GPCRs), particularly those involved in pain perception and inflammation. The tert-butyl group attached to the carbamate moiety enhances the compound's lipophilicity, potentially improving its bioavailability and tissue penetration. This feature makes it an attractive candidate for therapeutic applications in chronic pain management and neurodegenerative diseases.

The synthesis of tert-butyl (5-hydroxy...) involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for preclinical studies. The compound's stability under physiological conditions has also been evaluated, with promising results indicating its potential for long-term therapeutic use.

In terms of biological activity, tert-butyl (5-hydroxy...) has demonstrated potent inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. Preclinical trials have shown that the compound reduces inflammatory cytokine production in vitro and exhibits anti-nociceptive properties in animal models of chronic pain. These findings underscore its potential as a novel therapeutic agent for conditions such as arthritis and neuropathic pain.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to various GPCR subtypes with high accuracy. Molecular docking studies reveal that tert-butyl (5-hydroxy...) interacts favorably with the orthosteric site of the mu-opioid receptor (MOR), suggesting its potential as an opioid receptor modulator. This property could lead to the development of safer analgesics with reduced risk of addiction and tolerance.

The pharmacokinetic profile of tert-butyl (5-hydroxy...) has also been extensively studied. In vivo experiments indicate that the compound exhibits moderate clearance rates and prolonged half-life, which are desirable traits for once-daily dosing regimens. Additionally, its metabolism primarily occurs via cytochrome P450 enzymes, with minimal off-target effects observed in liver microsomes.

Despite these promising results, further research is required to fully understand the compound's safety profile and efficacy in human subjects. Ongoing clinical trials are investigating its tolerability at various dose levels and its potential for adverse effects such as hepatotoxicity or nephrotoxicity. Regulatory agencies have expressed interest in this compound due to its innovative mechanism of action and potential therapeutic benefits.

In conclusion, tert-butyl (5-hydroxy...) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with favorable pharmacokinetic properties and potent biological activity, positions it as a leading candidate for treating chronic pain and inflammatory disorders. As research progresses, this compound holds great promise for improving patient outcomes and advancing our understanding of GPCR-mediated therapeutic interventions.